![molecular formula C16H28N2O2 B2392679 N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide CAS No. 2361704-55-2](/img/structure/B2392679.png)
N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide, also known as EPP, is a synthetic compound that has been increasingly used in scientific research due to its potential therapeutic applications. EPP belongs to the class of piperidine derivatives and is a potent inhibitor of the enzyme monoacylglycerol lipase (MAGL), which is involved in the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG).
Mechanism of Action
N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide exerts its effects by inhibiting the enzyme MAGL, which is responsible for the degradation of 2-AG. By inhibiting MAGL, this compound increases the levels of 2-AG, which then activates the cannabinoid receptors CB1 and CB2, leading to the anti-inflammatory, analgesic, and anxiolytic effects of this compound.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of MAGL activity, the increase in 2-AG levels, the activation of cannabinoid receptors, and the reduction of pain, inflammation, and anxiety-like behavior in animal models. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Advantages and Limitations for Lab Experiments
One advantage of using N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide in lab experiments is its potent and selective inhibition of MAGL, which allows for the specific modulation of 2-AG levels and the activation of cannabinoid receptors. However, one limitation of using this compound is its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical studies.
Future Directions
There are several future directions for the research on N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide, including:
1. The development of novel this compound derivatives with improved potency, selectivity, and safety profiles.
2. The evaluation of the therapeutic potential of this compound in various diseases, including pain, inflammation, anxiety, and cancer.
3. The investigation of the molecular mechanisms underlying the effects of this compound on MAGL, 2-AG, and cannabinoid receptors.
4. The exploration of the potential interactions of this compound with other signaling pathways and neurotransmitter systems.
5. The translation of the preclinical findings on this compound into clinical trials for the treatment of various diseases.
Synthesis Methods
The synthesis of N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide involves the condensation of N-ethyl-2-oxoethylamine with 4-methyl-4-propan-2-ylpiperidine-1-carboxylic acid, followed by the addition of acetic anhydride and prop-2-enoyl chloride. The resulting product is then purified through column chromatography to obtain pure this compound.
Scientific Research Applications
N-Ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, anxiety, and cancer. This compound has been shown to increase the levels of 2-AG, which is a potent endocannabinoid that has anti-inflammatory and analgesic effects. This compound has also been shown to reduce anxiety-like behavior in animal models, suggesting its potential use as an anxiolytic drug. In addition, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy.
Properties
IUPAC Name |
N-ethyl-N-[2-(4-methyl-4-propan-2-ylpiperidin-1-yl)-2-oxoethyl]prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28N2O2/c1-6-14(19)17(7-2)12-15(20)18-10-8-16(5,9-11-18)13(3)4/h6,13H,1,7-12H2,2-5H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOFXMOMECMEFAQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC(=O)N1CCC(CC1)(C)C(C)C)C(=O)C=C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28N2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.41 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.